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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with strontium chromate powder. Adherence to these guidelines is critical due to the

significant health risks associated with this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of strontium chromate powder?

A1: Strontium chromate is a known human carcinogen.[1][2][3] The primary routes of

exposure are inhalation, skin contact, and ingestion.[4] It can cause irritation to the skin, eyes,

and respiratory tract.[1][5][6] Prolonged or repeated exposure can lead to skin sensitization,

ulcers, and damage to the liver and kidneys.[1]

Q2: What immediate actions should I take in case of accidental exposure?

A2:

Inhalation: Move the individual to fresh air immediately and seek medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[3][4] If irritation persists, seek medical attention.[3][4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[3][7] Seek immediate medical attention.
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Ingestion: Do not induce vomiting.[3][4] If the person is conscious, rinse their mouth with

water and seek immediate medical attention.[8]

Q3: How should I store strontium chromate powder?

A3: Strontium chromate should be stored in a cool, dry, well-ventilated area in a tightly sealed

container.[4][7] It should be stored in a locked cabinet or room, separate from incompatible

materials.[4]

Q4: What are the proper disposal procedures for strontium chromate waste?

A4: Strontium chromate is considered a hazardous waste and must be disposed of in

accordance with local, state, and federal regulations.[1] Contact your institution's environmental

health and safety department for specific guidance on hazardous waste disposal.

Troubleshooting Guides
Issue: I have generated dust while weighing strontium chromate powder.

Immediate Action: Stop work immediately. If not already in a ventilated enclosure, hold your

breath and move away from the area.

Assessment: Evaluate the extent of the dust dispersion.

Cleanup: Follow the spill cleanup protocol outlined below. Do not use a dry brush or

compressed air for cleaning as this will further disperse the dust.

Prevention: Always weigh strontium chromate powder within a certified chemical fume

hood or a glove box to contain any dust.[1] Use a container that is appropriately sized for the

amount of powder being weighed to minimize the risk of spills.

Issue: My gloves tore while I was handling strontium chromate.

Immediate Action: Carefully remove the torn glove, avoiding contact with the contaminated

exterior.

Decontamination: Immediately wash your hands thoroughly with soap and water.
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Re-gloving: Put on a new pair of appropriate chemical-resistant gloves before resuming

work.

Prevention: Always inspect gloves for any signs of damage before use. Consider double-

gloving for enhanced protection.

Quantitative Data Summary
Property Value

Chemical Formula SrCrO₄

Appearance Light yellow powder

Molecular Weight 203.62 g/mol

Solubility in Water Very slightly soluble

OSHA PEL (as CrO₃) 5 µg/m³ (8-hour TWA)

ACGIH TLV (as Cr(VI)) 0.0002 mg/m³ (TWA), 0.0005 mg/m³ (STEL)[8]

Carcinogenicity Known Human Carcinogen (IARC Group 1)[3][4]

Experimental Protocols
Protocol 1: Safe Weighing of Strontium Chromate
Powder

Preparation:

Ensure a certified chemical fume hood or glove box is operational.

Don the required Personal Protective Equipment (PPE): lab coat, chemical-resistant

gloves (nitrile or neoprene), and safety goggles with side shields. A respirator may be

required based on your institution's risk assessment.

Cover the work surface within the enclosure with absorbent, disposable bench paper.

Procedure:
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Place the analytical balance inside the ventilated enclosure.

Carefully open the strontium chromate container.

Use a clean, dedicated spatula to transfer the desired amount of powder to a tared weigh

boat or container.

Perform the transfer slowly and close to the surface to minimize dust generation.

Once the desired weight is achieved, securely close the strontium chromate container.

Cleanup:

Carefully wipe the spatula and any contaminated surfaces with a damp cloth.

Dispose of the weigh boat, bench paper, and damp cloth as hazardous waste.

Decontaminate the balance and the work surface according to your laboratory's standard

operating procedures.

Remove and dispose of gloves as hazardous waste.

Wash hands thoroughly.

Protocol 2: Strontium Chromate Powder Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

Isolate: Secure the area and prevent entry.

Ventilate: If the spill is outside of a fume hood, ensure the area is well-ventilated.

Protect: Don appropriate PPE, including a respirator with a particulate filter, chemical-

resistant gloves, a lab coat, and safety goggles. For large spills, a full-body suit and self-

contained breathing apparatus may be necessary.[4]

Contain:
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Small Spill: Gently cover the spill with an absorbent material (e.g., vermiculite or sand).

Moisten the absorbent material slightly with water to prevent dust from becoming airborne.

[8]

Large Spill: Dike the area around the spill to prevent it from spreading.

Cleanup:

Carefully scoop the contained material into a labeled, sealable hazardous waste container.

[1]

Do not dry sweep the powder.

Clean the spill area with a wet cloth or a HEPA-filtered vacuum.

Dispose: Dispose of all contaminated materials (absorbent, PPE, cleaning supplies) as

hazardous waste according to institutional and regulatory guidelines.[1]
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Caption: Workflow for Safe Handling of Strontium Chromate Powder.
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Caption: Decision Tree for Strontium Chromate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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